4-(4-methoxyphenyl)-7-[2-(4-morpholinyl)-2-oxoethoxy]-2H-chromen-2-one

• IUPAC Name: 4-(4-methoxyphenyl)-7-(2-morpholin-4-yl-2-oxoethoxy)chromen-2-one
• InChI: InChI=1S/C22H21NO6/c1-26-16-4-2-15(3-5-16)19-13-22(25)29-20-12-17(6-7-18(19)20)28-14-21(24)23-8-10-27-11-9-23/h2-7,12-13H,8-11,14H2,1H3
• InChI Key: LBFHNOBSVDXIDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3)OCC(=O)N4CCOCC4
• Molecular Formula: C22H21NO6
• Molecular Weight: 395.4 g/mol

Description

The compound “4-(4-methoxyphenyl)-7-[2-(4-morpholinyl)-2-oxoethoxy]-2H-chromen-2-one” is a complex organic molecule. It contains a chromen-2-one group, which is a type of heterocyclic compound that is a key structural component in a variety of natural products and pharmaceuticals. The molecule also contains a methoxyphenyl group and a morpholinyl group, which can contribute to its overall properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The chromen-2-one group would likely contribute to the compound’s aromaticity, while the methoxyphenyl and morpholinyl groups could influence its polarity and potential for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The chromen-2-one group could potentially undergo electrophilic aromatic substitution reactions, while the morpholinyl group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of its intermolecular forces.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could explore the synthesis, characterization, and potential uses of this compound.